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Compound of Interest

Compound Name: 5-Methylthio DMT

Cat. No.: B1215185

Disclaimer: 5-Methylthio-N,N-dimethyltryptamine (5-MeS-DMT) is a research chemical and a
lesser-known psychedelic substance. The information provided herein is intended for an
audience of researchers, scientists, and drug development professionals for informational
purposes only. The neurochemical effects and safety profile of 5-MeS-DMT in humans have not
been extensively studied, and this document should not be interpreted as an endorsement or
guide for human consumption.

Introduction

5-Methylthio-N,N-dimethyltryptamine (5-MeS-DMT) is a synthetic tryptamine and a structural
analog of the well-known psychedelic compound 5-methoxy-N,N-dimethyltryptamine (5-MeO-
DMT). While the neurochemical effects of 5-MeO-DMT have been the subject of considerable
scientific investigation, 5-MeS-DMT remains a relatively obscure molecule within the scientific
literature. This technical guide aims to synthesize the currently available information on 5-MeS-
DMT, drawing from limited direct studies and inferring potential properties based on structure-
activity relationships of related tryptamines. Due to the scarcity of published research, this
document will also highlight the significant gaps in our understanding of this compound and
propose standard experimental protocols for its further characterization.

Chemical Profile

e IUPAC Name: 2-(5-(methylthio)-1H-indol-3-yl)-N,N-dimethylethanamine

e Chemical Formula: Ci3H18N2S
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e Molar Mass: 234.36 g/mol

e CAS Number: 5102-11-4[1]

Postulated Synthesis

A specific, detailed experimental protocol for the synthesis of 5-MeS-DMT is not readily
available in peer-reviewed literature. However, a plausible synthetic route can be adapted from
established methods for producing substituted tryptamines, such as the Speeter-Anthony
tryptamine synthesis. The following workflow outlines a generalized approach.
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Prepare cell membranes
expressing target receptor
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Preparation

Prepare solutions of:
- Radioligand (e.g., [3H]Ketanserin for 5-HT2A)
- 5-MeS-DMT (varying concentrations)
- Non-specific agent

/

Assay Setup (96-well plate)
Y Y

To wells, add:
1. Assay Buffer
2. 5-MeS-DMT or controls
3. Radioligand
4. Cell membranes

Incubate to reach
equilibrium (e.g., 60 min at 37°C)

/

Anav_ysis

\

Rapidly filter plate contents
to separate bound/unbound radioligand

Wash filters with

ice-cold buffer

Quantify radioactivity
using scintillation counter

Calculate ICso and
convert to Ki using
Cheng-Prusoff equation
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f Cell Preparation

Culture cells expressing
the target receptor (e.g., HEK293)

Load cells with a
calcium-sensitive fluorescent dye
(e.g., Fluo-4 AM)

\- J

Assay Execution

Add varying concentrations
of 5-MeS-DMT to cells

Measure fluorescence intensity over
time using a plate reader (e.g., FLIPR)
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Data Avnalysis

Plot the peak fluorescence response
against the log of 5-MeS-DMT concentration

Fit data to a sigmoidal
dose-response curve

Calculate ECso and Emax values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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